![molecular formula C13H20ClN B2624929 4-Methyl-4-(p-tolyl)piperidine hydrochloride CAS No. 2225144-04-5](/img/structure/B2624929.png)
4-Methyl-4-(p-tolyl)piperidine hydrochloride
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Overview
Description
Mechanism of Action
MPTP is metabolized in the brain to form MPP+, a neurotoxin that selectively destroys dopamine-producing neurons in the substantia nigra, leading to a decrease in dopamine levels in the brain. The decrease in dopamine levels results in the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
MPTP selectively destroys dopamine-producing neurons in the brain, leading to a decrease in dopamine levels in the brain. The decrease in dopamine levels results in the symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia.
Advantages and Limitations for Lab Experiments
MPTP is widely used in scientific research to study the effects of Parkinson's disease. The neurotoxin selectively destroys dopamine-producing neurons in the brain, leading to symptoms similar to those of Parkinson's disease. MPTP is used to create animal models of Parkinson's disease, which are used to study the disease's pathophysiology and develop new treatments. However, the use of MPTP in animal models has limitations. The neurotoxin selectively destroys dopamine-producing neurons, while Parkinson's disease affects other neurons as well. Therefore, the animal models created using MPTP do not fully replicate the pathophysiology of Parkinson's disease.
Future Directions
There are several future directions for the use of MPTP in scientific research. One direction is the development of new treatments for Parkinson's disease. The animal models created using MPTP can be used to test the efficacy of new treatments for Parkinson's disease. Another direction is the study of the pathophysiology of Parkinson's disease. The animal models created using MPTP can be used to study the mechanisms of Parkinson's disease and identify potential targets for new treatments. Additionally, the use of MPTP can be expanded to study other neurodegenerative diseases that affect dopamine-producing neurons.
Synthesis Methods
MPTP is synthesized by the reaction of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) with p-tolylmagnesium bromide in the presence of a palladium catalyst. The resulting product is then treated with hydrochloric acid to obtain 4-Methyl-4-(p-tolyl)piperidine hydrochloride.
Scientific Research Applications
MPTP is widely used in scientific research to study the effects of Parkinson's disease. The neurotoxin selectively destroys dopamine-producing neurons in the brain, leading to symptoms similar to those of Parkinson's disease. MPTP is used to create animal models of Parkinson's disease, which are used to study the disease's pathophysiology and develop new treatments.
Safety and Hazards
properties
IUPAC Name |
4-methyl-4-(4-methylphenyl)piperidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N.ClH/c1-11-3-5-12(6-4-11)13(2)7-9-14-10-8-13;/h3-6,14H,7-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGJJVHBIICQVEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCNCC2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2225144-04-5 |
Source
|
Record name | 4-methyl-4-(4-methylphenyl)piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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